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Compound of Interest

Compound Name: Nonylbenzene-PEG8-OH

Cat. No.: B1618646

Technical Guide: Nonylbenzene-PEG8-OH

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of Nonylbenzene-
PEG8-0OH, a key reagent in contemporary biochemical and pharmaceutical research.

Core Chemical Properties

Nonylbenzene-PEG8-OH is a nonionic surfactant and a polyethylene glycol (PEG)-based
linker. Its structure consists of a hydrophobic nonylbenzene group and a hydrophilic
polyethylene glycol chain composed of eight ethylene glycol units with a terminal hydroxyl
group. This amphipathic nature makes it useful in various applications, including as a
detergent, emulsifier, and, notably, in the synthesis of Proteolysis Targeting Chimeras
(PROTACS).[1][2]

The precise chemical properties of Nonylbenzene-PEG8-OH are summarized in the table
below.
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Property Value
Molecular Formula Cs1Hs5609
Molecular Weight 572.77 g/mol
CAS Number 41506-14-3

Data sourced from chemical suppliers and databases.[1][3]

Applications in Drug Development

Nonylbenzene-PEG8-OH serves as a PEG-based PROTAC linker.[1][2] PROTACs are
heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the
target's ubiquitination and subsequent degradation by the proteasome. The linker component,
for which Nonylbenzene-PEG8-OH is a building block, is critical for connecting the target-
binding ligand and the E3 ligase ligand, and its length and composition significantly influence
the efficacy of the resulting PROTAC.

Methodologies and Protocols

The synthesis of molecules like Nonylbenzene-PEG8-OH typically involves the ethoxylation of
nonylphenol.[4] This process involves the reaction of nonylphenol with ethylene oxide to build
the polyethylene glycol chain. The number of ethylene oxide units added is controlled to
achieve the desired chain length, in this case, eight units.

General Experimental Workflow for PROTAC Synthesis using a PEG Linker:

The use of Nonylbenzene-PEG8-OH as a linker in PROTAC synthesis involves standard
chemical conjugation techniques. The terminal hydroxyl group can be activated or modified to
react with corresponding functional groups on the target-binding and E3 ligase-binding
moieties.
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Step 1: Linker Activation
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Caption: General workflow for PROTAC synthesis using an activatable PEG linker.

Structural Representation

The chemical structure of Nonylbenzene-PEG8-OH is a key determinant of its function,
providing spatial separation and appropriate orientation for the ligands it connects in a
PROTAC construct.

Caption: Simplified 2D representation of the Nonylbenzene-PEG8-OH structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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